Cas no 79903-04-1 (N-butyl-2-nitrobenzamide)

N-butyl-2-nitrobenzamide structure

Product name:N-butyl-2-nitrobenzamide

CAS No:79903-04-1

MF:C_₁₁H_₁₄N_₂O_₃

MW:222.240462779999

CID:2154561

PubChem ID:2164442

Chemical and Physical Properties
Related Products

N-butyl-2-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

- N-butyl-2-nitrobenzamide
- DB-371446
- DTXCID10317797
- AKOS002954181
- DTXSID40366758
- 79903-04-1
- 5352-10-3
- SR-01000206455-1
- STK417269
- SR-01000206455
- SCHEMBL4960015
- Inchi： InChI=1S/C11H14N2O3/c1-2-3-8-12-11(14)9-6-4-5-7-10(9)13(15)16/h4-7H,2-3,8H2,1H3,(H,12,14)
- InChI Key： YRNIXNMRAQAEON-UHFFFAOYSA-N

Computed Properties

Exact Mass: 222.10044231Da
Monoisotopic Mass: 222.10044231Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 250
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 74.9Å²
XLogP3: 1.5

N-butyl-2-nitrobenzamide Related Literature

1. A biomimetic phenol substituent effect on the reaction of a dimethylplatinum(ii) complex with oxygen: proton coupled electron transfer and multiple proton relay†

Paul D. Boyle,Richard J. Puddephatt Chem. Commun., 2015,51, 10334-10336
2. 45S5 bioactive glass-based scaffolds coated with cellulose nanowhiskers for bone tissue engineering

Wei Li,Nere Garmendia,Uxua Pérez de Larraya,Yaping Ding,Rainer Detsch,Alina Grünewald,Judith A. Roether,Dirk W. Schubert,Aldo R. Boccaccini RSC Adv., 2014,4, 56156-56164
3. 9.0% power conversion efficiency from ternary all-polymer solar cells†

Zhaojun Li,Xiaofeng Xu,Wei Zhang,Xiangyi Meng,Zewdneh Genene,Wei Ma,Wendimagegn Mammo,Arkady Yartsev,Mats R. Andersson,René A. J. Janssen,Ergang Wang Energy Environ. Sci., 2017,10, 2212-2221
4. A “weak acid and weak base” type fluorescent probe for sensing pH: mechanism and application in living cells†

Jingxiang Pang RSC Adv., 2019,9, 20982-20988
5. A bi-functional catalyst for oxygen reduction and oxygen evolution reactions from used baby diapers: α-Fe2O3 wrapped in P and S dual doped graphitic carbon†

Hong Zhao,Jian Wang,Chi Chen,Dengjie Chen,Yang Gao,Mattia Saccoccio RSC Adv., 2016,6, 64258-64265
6. A biomimetic nanocomposite made of a ginger-derived exosome and an inorganic framework for high-performance delivery of oral antibodies†

Yuling Mao,Meiqi Han,Caishun Chen,Xiudan Wang,Jianan Han,Yikun Gao,Siling Wang Nanoscale, 2021,13, 20157-20169
7. 3-Dimensional stable polyelectrolyte hollow capsules: preparation and spontaneous encapsulation†

Y. D. Chen,J. J. Xu,Y. Wang,H. Chen,Q. J. Luo,X. D. Li,W. P. Zhu RSC Adv., 2017,7, 1260-1265
8. A 96-well format microvascularized human lung-on-a-chip platform for microphysiological modeling of fibrotic diseases†

Joscelyn C. Mejías,Michael R. Nelson,Olivia Liseth,Krishnendu Roy Lab Chip, 2020,20, 3601-3611
9. A Au nanoparticle-incorporated sponge as a versatile transmission surface-enhanced Raman scattering substrate

Kayeong Shin,Hoeil Chung Analyst, 2015,140, 5074-5081
10. 3D printed O2 indicators†

Dilidaer Yusufu,Ri Han,Andrew Mills Analyst, 2020,145, 4124-4129

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